2-Piperidin-1-yl-5,6-dihydro-4H-benzothiazol-7-one
Description
“2-Piperidin-1-yl-5,6-dihydro-4H-benzothiazol-7-one” is a chemical compound with the molecular formula C12H16N2OS . It has an average mass of 236.333 Da and a monoisotopic mass of 236.098328 Da .
Molecular Structure Analysis
The molecular structure of “2-Piperidin-1-yl-5,6-dihydro-4H-benzothiazol-7-one” consists of 12 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom . The exact structure can be further analyzed using techniques such as NMR and X-Ray crystallography .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is valued for its potential role in drug design and discovery. Its structure is indicative of a pharmacophore that could interact with various biological targets. Research might explore its binding affinity to receptors or enzymes, potentially leading to the development of new therapeutic agents for diseases where modulation of these targets is beneficial .
Agriculture
“2-Piperidin-1-yl-5,6-dihydro-4H-benzothiazol-7-one” may have applications in agriculture as a precursor for the synthesis of compounds with pesticidal properties. Its benzothiazole core is structurally similar to molecules known to exhibit fungicidal and herbicidal activity. Studies could investigate its efficacy in controlling crop diseases or as a growth regulator .
Material Science
In material science, this compound’s robust heterocyclic framework could be utilized in the synthesis of novel polymers or coatings. Its potential to form stable bonds with various materials could lead to the development of products with enhanced durability or specific functional properties .
Environmental Science
Environmental science could benefit from the compound’s potential use in the remediation of pollutants. Its chemical structure suggests it could be involved in catalytic processes or used to synthesize absorbents for the removal of toxic substances from water or soil .
Biochemistry
Biochemically, “2-Piperidin-1-yl-5,6-dihydro-4H-benzothiazol-7-one” could be a subject of study for its interaction with biological macromolecules. It might serve as a tool for probing enzyme mechanisms or as a building block for constructing complex biomolecules for research purposes .
Pharmacology
Pharmacologically, the compound could be explored for its therapeutic potential. Given the importance of piperidine derivatives in the pharmaceutical industry, it could be a candidate for the development of new drugs, especially in the realm of central nervous system disorders, where piperidine motifs are prevalent .
properties
IUPAC Name |
2-piperidin-1-yl-5,6-dihydro-4H-1,3-benzothiazol-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2OS/c15-10-6-4-5-9-11(10)16-12(13-9)14-7-2-1-3-8-14/h1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKSFZARTVKRYDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(S2)C(=O)CCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Piperidin-1-yl-5,6-dihydro-4H-benzothiazol-7-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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